Cas no 20954-93-2 (Quinazoline, 5,6,7,8-tetrahydro-2,4-diphenyl-)

• Product Name: Quinazoline, 5,6,7,8-tetrahydro-2,4-diphenyl-
• CAS No: 20954-93-2
• MF: C₂₀H₁₈N₂
• MW: 286.370324611664
• CID: 1396939
• PubChem ID: 1377515
• Update Time: 2025-04-20

Quinazoline, 5,6,7,8-tetrahydro-2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 5,6,7,8-tetrahydro-2,4-diphenyl-
• 2,4-Diphenyl-5,6,7,8-tetrahydroquinazoline
• IEKKRJIWHXPMJQ-UHFFFAOYSA-N
• 20954-93-2
• A898783

• Inchi： 1S/C20H18N2/c1-3-9-15(10-4-1)19-17-13-7-8-14-18(17)21-20(22-19)16-11-5-2-6-12-16/h1-6,9-12H,7-8,13-14H2
• InChI Key： IEKKRJIWHXPMJQ-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=C2C=1CCCC2

Computed Properties

• Exact Mass: 286.14714
• Monoisotopic Mass: 286.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.130±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 122-123 ºC
• Solubility: Insuluble (4.9E-3 g/L) (25 ºC),
• PSA: 25.78